Cas no 885521-43-7 (3-Bromo-5-chloro-1H-indazole)

• Product Name: 3-Bromo-5-chloro-1H-indazole
• CAS No: 885521-43-7
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD07781584
• CID: 69305
• PubChem ID: 24728199
• Update Time: 2025-05-20

3-Bromo-5-chloro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-1H-indazole
• 1H-Indazole, 3-bromo-5-chloro-
• 3-Bromo-5-chloro (1H)indazole
• 3-bromo-5-chloro-2H-indazole
• 1H-Indazole,3-bromo-5-chloro
• 3-bromanyl-5-chloranyl-2H-indazole
• 3-BROMO-5-CHLORO-INDAZOLE
• 5-CHLORO-3-BROMO-INDAZOLE
• 3-Bromo-5-chloro(1H)indazole
• 1H-Indazole,3-bromo-5-chloro-
• IYZOMWYZWTZTEQ-UHFFFAOYSA-N
• FCH1385709
• MB04875
• AK109112
• AX8085150
• Y4530
• 21C437
• A842697
• 3-Bromo-5-chloro-1H-indazole (ACI)
• DTXSID10646256
• 885521-43-7
• HF-0754
• 3-Bromo-5-chloroindazole
• MFCD07781584
• AKOS015991480
• SY128816
• P17828
• J-511991
• SCHEMBL15332567

• MDL： MFCD07781584
• Inchi： 1S/C7H4BrClN2/c8-7-5-3-4(9)1-2-6(5)10-11-7/h1-3H,(H,10,11)
• InChI Key： IYZOMWYZWTZTEQ-UHFFFAOYSA-N
• SMILES： ClC1C=C2C(NN=C2Br)=CC=1

Computed Properties

• Exact Mass: 229.92500
• Monoisotopic Mass: 229.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.878
• Boiling Point: 368.5 °C at 760 mmHg
• Flash Point: 368.5 °C at 760 mmHg
• Refractive Index: 1.73
• PSA: 28.68000
• LogP: 2.97880

3-Bromo-5-chloro-1H-indazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Bromo-5-chloro-1H-indazole

3-Bromo-5-chloro-1H-indazole (CAS No. 885521-43-7): A Versatile Intermediate in Modern Pharmaceutical Research

3-Bromo-5-chloro-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 885521-43-7, is a significant intermediate in the realm of pharmaceutical chemistry. This heterocyclic compound, featuring both bromo and chloro substituents on an indazole backbone, has garnered considerable attention due to its utility in synthesizing a variety of biologically active molecules. The unique structural properties of 3-Bromo-5-chloro-1H-indazole make it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The indazole core is a fused bicyclic system consisting of a benzene ring and a pyrazole ring, which is known for its presence in numerous pharmacologically relevant compounds. The introduction of halogen atoms at the 3 and 5 positions enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug design.

In recent years, 3-Bromo-5-chloro-1H-indazole has been employed in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in generating inhibitors of kinases and other enzymes implicated in cancer progression. The bromo and chloro groups serve as versatile handles for introducing additional functional moieties, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of potential drug candidates.

One notable application of 3-Bromo-5-chloro-1H-indazole is in the synthesis of indazole derivatives with antimicrobial properties. Researchers have leveraged its reactivity to develop compounds that exhibit activity against resistant bacterial strains. The structural motif of indazole is well-documented for its interaction with biological targets, making it an attractive scaffold for antimicrobial drug discovery. The halogenated version further enhances the molecule's potential by enabling diverse chemical modifications.

The compound's significance extends to the field of materials science, where it has been explored as a precursor for organic semiconductors and light-emitting diodes (LEDs). The conjugated system of the indazole ring contributes to its electronic properties, which are desirable for applications in optoelectronic devices. By incorporating 3-Bromo-5-chloro-1H-indazole into polymer matrices, scientists have achieved materials with tunable optoelectronic characteristics, opening new avenues for advanced technological applications.

Recent advancements in synthetic methodologies have further underscored the importance of 3-Bromo-5-chloro-1H-indazole. Techniques such as transition-metal-catalyzed cross-coupling have revolutionized the way pharmaceutical intermediates are synthesized, allowing for more efficient and scalable production processes. These innovations have enabled researchers to access previously inaccessible molecular architectures, accelerating the discovery of novel therapeutic agents.

The versatility of 3-Bromo-5-chloro-1H-indazole is also evident in its role as a building block for heterocyclic libraries. High-throughput screening methods leveraging this compound have led to the identification of several lead compounds with promising biological activity. Such libraries are instrumental in drug discovery pipelines, providing researchers with a diverse set of molecules to screen for therapeutic potential.

In conclusion, 3-Bromo-5-chloro-1H-indazole (CAS No. 885521-43-7) represents a cornerstone intermediate in modern pharmaceutical research. Its unique structural features and reactivity make it indispensable for synthesizing a wide array of biologically active compounds. As synthetic chemistry continues to evolve, the utility of this compound is expected to expand further, driving innovation across multiple scientific disciplines.